4-(4-chlorophenyl)-2-(3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)quinazoline

• IUPAC Name: 4-(4-chlorophenyl)-2-[5-(4-methoxyphenyl)-3-phenyl-3,4-dihydropyrazol-2-yl]quinazoline
• InChI: InChI=1S/C30H23ClN4O/c1-36-24-17-13-20(14-18-24)27-19-28(21-7-3-2-4-8-21)35(34-27)30-32-26-10-6-5-9-25(26)29(33-30)22-11-15-23(31)16-12-22/h2-18,28H,19H2,1H3
• InChI Key: MUHFHLQDVLKFPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3)C4=NC5=CC=CC=C5C(=N4)C6=CC=C(C=C6)Cl
• Molecular Formula: C30H23ClN4O
• Molecular Weight: 491.0 g/mol
• CAS No.: 352446-07-2

Description

The compound “4-(4-chlorophenyl)-2-(3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)quinazoline” belongs to the class of quinazoline and quinazolinone derivatives. These heterocyclic fused rings have drawn significant attention due to their expanded applications in the field of pharmaceutical chemistry. They are reported for their diversified biological activities and are considered as an important chemical for the synthesis of various physiologically significant and pharmacologically utilized molecules.

Future Directions

Quinazoline and quinazolinone derivatives, including this compound, have a broad spectrum of biological activities, suggesting their potential for development and application in pharmaceutical chemistry. Future research could focus on exploring these activities further, optimizing the synthesis methods, and investigating the detailed mechanisms of action.